10-[(4-ethylphenoxy)acetyl]-10H-phenothiazine

• IUPAC Name: 2-(4-ethylphenoxy)-1-phenothiazin-10-ylethanone
• InChI: InChI=1S/C22H19NO2S/c1-2-16-11-13-17(14-12-16)25-15-22(24)23-18-7-3-5-9-20(18)26-21-10-6-4-8-19(21)23/h3-14H,2,15H2,1H3
• InChI Key: NKTSVKUSGGURSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C22H19NO2S
• Molecular Weight: 361.5 g/mol

Description

10-[(4-ethylphenoxy)acetyl]-10H-phenothiazine, commonly known as EPTZ, is a chemical compound that belongs to the phenothiazine class. It has been widely used in scientific research for its diverse pharmacological properties. EPTZ has been synthesized by various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The exact mechanism of action of EPTZ is not fully understood. However, it has been found to modulate the activity of dopamine and serotonin receptors. EPTZ has been found to act as an antagonist at the dopamine D2 receptor and as an agonist at the serotonin 5-HT1A receptor. It has also been found to inhibit the reuptake of dopamine and serotonin.
Biochemical and Physiological Effects:
EPTZ has been found to have various biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may be responsible for its antidepressant and anxiolytic effects. EPTZ has also been found to have anticonvulsant properties, which may be due to its ability to modulate the activity of GABA receptors. EPTZ has been found to have a low affinity for histamine H1 receptors, which may be responsible for its low sedative effects.

Advantages and Limitations for Lab Experiments

EPTZ has several advantages for lab experiments. It has been extensively studied, and its pharmacological properties are well understood. EPTZ is also readily available and relatively inexpensive. However, EPTZ has some limitations. It has been found to have a low solubility in water, which may limit its use in some experiments. EPTZ has also been found to have a short half-life, which may limit its use in long-term experiments.

Future Directions

There are several future directions for the study of EPTZ. One direction is the study of its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Another direction is the study of its effects on different animal models of psychiatric disorders. EPTZ has also been found to have potential as a therapeutic agent for the treatment of various psychiatric disorders, and further research is needed to explore its potential clinical applications.
Conclusion:
In conclusion, EPTZ is a chemical compound that belongs to the phenothiazine class and has been extensively used in scientific research for its diverse pharmacological properties. EPTZ has been synthesized by various methods, and its mechanism of action has been extensively studied. EPTZ has various biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the study of EPTZ, and further research is needed to explore its potential clinical applications.

Synthesis Methods

EPTZ can be synthesized by various methods, including the reaction of 4-ethylphenol with acetyl chloride to form 4-ethylphenyl acetate, which is then reacted with thionyl chloride to form 4-ethylphenyl thionyl chloride. The latter is then reacted with phenothiazine to form EPTZ. Another method involves the reaction of 4-ethylphenol with phthalic anhydride to form 4-ethylphthalic anhydride, which is then reacted with phenothiazine to form EPTZ.

Scientific Research Applications

EPTZ has been extensively used in scientific research for its diverse pharmacological properties. It has been found to have antipsychotic, antidepressant, anxiolytic, and anticonvulsant properties. EPTZ has also been used in the study of dopamine and serotonin receptors and their interactions. It has been found to modulate the activity of these receptors, which may be responsible for its pharmacological effects.